{2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid

• IUPAC Name: 2-[2-chloro-4-[(Z)-(naphthalen-2-ylsulfonylhydrazinylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C19H15ClN2O5S/c20-17-9-13(5-8-18(17)27-12-19(23)24)11-21-22-28(25,26)16-7-6-14-3-1-2-4-15(14)10-16/h1-11,22H,12H2,(H,23,24)/b21-11-
• InChI Key: NQSSGIYRAFDRBH-NHDPSOOVSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NN=CC3=CC(=C(C=C3)OCC(=O)O)Cl
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N/N=C\C3=CC(=C(C=C3)OCC(=O)O)Cl
• Molecular Formula: C19H15ClN2O5S
• Molecular Weight: 418.9 g/mol

Description

{2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of {2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid involves its ability to bind to specific proteins and enzymes in cells, leading to changes in cellular processes. For example, in cancer cells, this compound binds to tubulin, a protein involved in cell division, and disrupts its function, leading to cell death. In anti-inflammatory applications, it inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the application. In cancer cells, it induces apoptosis and inhibits angiogenesis, leading to the death of cancer cells. In anti-inflammatory applications, it reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In plant growth regulation, it stimulates plant growth and increases crop yield.

Advantages and Limitations for Lab Experiments

One advantage of using {2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid in lab experiments is its ability to selectively target specific proteins and enzymes, making it a useful tool for studying cellular processes. However, one limitation is that it can be toxic at high concentrations, making it important to use appropriate safety precautions when working with this compound.

Future Directions

There are several future directions for research involving {2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid. One direction is to further investigate its potential as an anti-cancer agent, including its efficacy against different types of cancer and its potential use in combination with other drugs. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis. Additionally, further research could be done to optimize its use in plant growth regulation, including determining optimal concentrations and application methods.

Scientific Research Applications

{2-chloro-4-[2-(2-naphthylsulfonyl)carbonohydrazonoyl]phenoxy}acetic acid has been used in various scientific research applications, including cancer research, anti-inflammatory drug development, and plant growth regulation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In anti-inflammatory drug development, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In plant growth regulation, it has been used to stimulate plant growth and increase crop yield.